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Compound of Interest

Compound Name: Carbomer 934

Cat. No.: B3432583

In the realm of pharmaceutical and cosmetic formulations, the selection of an appropriate
rheology modifier is paramount to achieving desired product performance, stability, and
sensory attributes. Carbomers, a class of high molecular weight cross-linked polymers of
acrylic acid, are widely utilized for their exceptional thickening, suspending, and stabilizing
properties.[1] Among the various grades available, Carbomer 934 and Carbomer 940 are two
of the most frequently employed. This guide provides a detailed comparative rheological
analysis of these two polymers, supported by experimental data, to aid researchers, scientists,
and drug development professionals in their formulation decisions.

General Characteristics

Carbomer 934 and Carbomer 940, while both being cross-linked polyacrylic acid polymers,
exhibit distinct rheological profiles primarily due to differences in their molecular weight and
cross-linking density.[2] Carbomer 940 is generally characterized by its ability to produce high-
viscosity, sparklingly clear gels with a "short" rheological behavior, meaning the gel is thick and
does not flow easily.[3] In contrast, Carbomer 934 typically yields gels of medium viscosity and
IS more opaque in appearance.

Quantitative Rheological Comparison

The rheological behavior of Carbomer gels is significantly influenced by factors such as
polymer concentration and pH. The following table summarizes key rheological parameters for
Carbomer 934 and Carbomer 940 based on available experimental data.
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Rheological .
Carbomer 934 Carbomer 940 Test Conditions
Parameter
0.5% w/w neutralized
_ _ 45,000 - 70,000 cP[3] _
Viscosity 40,000 - 60,000 cP[4] (5176] agueous solution at
25°C
Generally lower than Generally higher than
Carbomer 940 at Carbomer 934 at Varies with
Yield Stress equivalent equivalent concentration and

concentrations and
pH[2]

concentrations and
pH[2]

pH[Z]

Flow Behavior

Medium viscosity,

more flowable

High viscosity, "short"

flow (less flowable)[3]

Visual observation of

gel properties

Clarity

Opaque

Sparklingly clear[7]

Visual observation of

gel properties

Experimental Protocols

The characterization of the rheological properties of Carbomer gels involves several key

experimental procedures.

Preparation of Carbomer Gels

A standardized protocol for the preparation of Carbomer gels is crucial for obtaining

reproducible rheological data.

o Dispersion: The Carbomer powder is slowly and carefully dispersed into deionized water with

continuous agitation. A propeller-type or magnetic stirrer at a moderate speed is typically

used to avoid the formation of agglomerates.[8][9]

o Hydration: The dispersion is allowed to hydrate for a sufficient period, often several hours or

overnight, to ensure complete swelling of the polymer particles.[8]

o Neutralization: The acidic Carbomer dispersion is neutralized to a target pH, typically

between 6.0 and 7.5, using a suitable neutralizing agent.[10] Common neutralizers include

sodium hydroxide (NaOH), triethanolamine (TEA), and other organic amines.[5][8] The
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neutralizer is added dropwise while continuously stirring until the desired pH is achieved,
resulting in the formation of a viscous gel.

Rheological Measurements

Rheological properties are typically measured using a controlled-stress or controlled-strain
rheometer equipped with appropriate geometries, such as parallel plates or a cone and plate.
[11][12]

o Steady Shear Viscosity: The viscosity of the gel is measured over a range of shear rates to
determine its flow behavior. Carbomer gels typically exhibit shear-thinning (pseudoplastic)
behavior, where the viscosity decreases with an increasing shear rate.[8]

e Yield Stress: The yield stress, which is the minimum stress required to initiate flow, is a
critical parameter for characterizing the suspending ability of the gel. It can be determined
from the flow curve (shear stress vs. shear rate) or by using an oscillatory stress sweep.[13]

e Oscillatory Measurements (Dynamic Rheology): Small amplitude oscillatory shear (SAOS)
tests are performed to determine the viscoelastic properties of the gel, including the storage
modulus (G") and the loss modulus (G"). G' represents the elastic (solid-like) component,
while G" represents the viscous (liquid-like) component. For Carbomer gels, G' is typically
much larger than G", indicating a predominantly elastic behavior at rest.[11]

Experimental Workflow and Logical Relationships

The process of preparing and characterizing Carbomer gels for a comparative rheological study
can be visualized as a logical workflow.
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Caption: Workflow for Comparative Rheological Analysis.

The fundamental difference in the rheological behavior of Carbomer 934 and 940 stems from

their distinct molecular structures.
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Caption: Structure-Property Relationship of Carbomers.

Conclusion

The choice between Carbomer 934 and Carbomer 940 for a specific formulation should be
guided by the desired rheological properties and final product characteristics. Carbomer 940 is
the preferred choice for applications requiring high viscosity and clarity, such as transparent
gels. Carbomer 934, with its medium viscosity, may be more suitable for lotions and creams
where a less viscous and more opaque appearance is acceptable. The experimental data and
protocols presented in this guide provide a foundation for making informed decisions in the
selection and application of these versatile rheology modifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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